Cas no 189014-58-2 (2,3-Triphenylenediamine)

2,3-Triphenylenediamine structure
2,3-Triphenylenediamine structure
Product Name:2,3-Triphenylenediamine
CAS No:189014-58-2
MF:C18H14N2
MW:258.317163944244
CID:1384161
PubChem ID:71353101
Update Time:2025-04-20

2,3-Triphenylenediamine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Triphenylenediamine
    • triphenylene-2,3-diamine
    • DTXSID20777863
    • 189014-58-2
    • SCHEMBL22142549
    • Inchi: 1S/C18H14N2/c19-17-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)16(15)10-18(17)20/h1-10H,19-20H2
    • InChI Key: MKWRMJPMPVFGKD-UHFFFAOYSA-N
    • SMILES: NC1=C(C=C2C3C=CC=CC=3C3C=CC=CC=3C2=C1)N

Computed Properties

  • Exact Mass: 258.11582
  • Monoisotopic Mass: 258.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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